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Compound of Interest

Compound Name: 2-(Ethoxymethyl)furan

Cat. No.: B1219279

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 2-
(ethoxymethyl)furan, a heterocyclic organic compound with applications in chemical
synthesis. Given its use in research and development, a thorough understanding of its
properties and potential hazards is essential for ensuring laboratory safety. This document
outlines the known physical and chemical properties, toxicological information, safe handling
protocols, and emergency procedures.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 2-(ethoxymethyl)furan is presented
in Table 1. This data is crucial for designing experiments, understanding its behavior under
various conditions, and planning for safe storage and handling.
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Property Value Source

Molecular Formula C7H1002 --INVALID-LINK--
Molecular Weight 126.15 g/mol --INVALID-LINK--
CAS Number 6270-56-0 --INVALID-LINK--
Appearance Clear colourless to light yellow INVALID-LINK-.

liquid

Boiling Point 46°C at 20 mmHg --INVALID-LINK--
Density 0.9906 g/cm? (estimate) --INVALID-LINK--
Refractive Index 1.4523 --INVALID-LINK--

- Slightly soluble in Chloroform,
Solubility --INVALID-LINK--
Ethyl Acetate

Storage Temperature 2-8°C --INVALID-LINK--

Hazard Identification and Toxicological Information

According to the Safety Data Sheet provided by Georganics, 2-(ethoxymethyl)furan is
classified as an irritant.[1] The toxicological properties of this specific compound have not been
fully investigated.[1] However, due to its structural similarity to furan and other furan derivatives,
it should be handled with care. Furan itself is a known hepatotoxicant and carcinogen in animal
studies.

GHS Hazard Statements:[1]

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.
Precautionary Statements:[1]

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
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e P280: Wear protective gloves/protective clothing/eye protection/face protection.
e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Quantitative Toxicological Data:

Specific quantitative toxicological data such as LD50 (median lethal dose) and LC50 (median

lethal concentration) for 2-(ethoxymethyl)furan are not readily available in the public domain.
The Safety Data Sheet from Georganics explicitly states that the toxicological properties have
not been fully investigated.[1]

For reference, the parent compound, furan, has the following reported toxicity values:

Compound Test Route Species Value
Furan LC50 Inhalation Mouse 42 ppm (1-hour)
) 3,464 ppm (1-
Furan LC50 Inhalation Rat
hour)

Disclaimer: This data is for the parent compound furan and should be used for reference
purposes only. The toxicological profile of 2-(ethoxymethyl)furan may differ.

Potential Metabolic Activation Pathway

Furan and its derivatives are known to undergo metabolic activation in the liver, primarily by
Cytochrome P450 enzymes. This process can lead to the formation of reactive metabolites that
are responsible for their toxicity. A key reactive metabolite of furan is cis-2-butene-1,4-dial
(BDA). While the specific metabolic pathway of 2-(ethoxymethyl)furan has not been
elucidated, a similar activation pathway is plausible.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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